Cas no 3965-97-7 (O-Methylpsilocine)

• Product Name: O-Methylpsilocine
• CAS No: 3965-97-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 1060679
• PubChem ID: 12017578
• Update Time: 2025-04-20

O-Methylpsilocine Chemical and Physical Properties

Names and Identifiers

• O-Methylpsilocine
• 4-methoxy DMT
• [2-(4-Methoxy-indol-3-yl)-aethyl]-dimethyl-amin
• [2-(4-methoxy-indol-3-yl)-ethyl]-dimethyl-amine
• 4-MeO-DMT
• 4-methoxy-N,N-dimethyltryptamine
• 4-methoxypsilocin
• AGN-PC-00JQ6O
• CHEBI:140910
• CHEMBL32029
• N,N-dimethyl-4-methoxytryptamine
• O-Methylpsilocin
• PDSP1_000023
• PDSP2_000023
• 2-(4-methoxy-1H-indol-3-yl)-N,N-dimethylethanamine
• [2-(4-methoxy-1H-indol-3-yl)ethyl]dimethylamine
• PD019779
• A6626
• SCHEMBL19235737
• HFYHBTWTJDAYGW-UHFFFAOYSA-N
• UNII-X4NBI2F334
• BDBM50130292
• Q4637164
• X4NBI2F334
• [2-(4-Methoxy-1H-indol-3-yl)-ethyl]-dimethyl-amine
• 3965-97-7
• NS00018412
• 1H-Indole-3-ethanamine, 4-methoxy-N,N-dimethyl-
• DTXSID20475892

• Inchi： 1S/C13H18N2O/c1-15(2)8-7-10-9-14-11-5-4-6-12(16-3)13(10)11/h4-6,9,14H,7-8H2,1-3H3
• InChI Key： HFYHBTWTJDAYGW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(=CN2)CCN(C)C

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives